Cas no 304902-96-3 (5-Bromo-2-cyclopropylpyrimidine)

• Product Name: 5-Bromo-2-cyclopropylpyrimidine
• CAS No: 304902-96-3
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD14702784
• CID: 825520
• PubChem ID: 20444413
• Update Time: 2025-06-09

5-Bromo-2-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyclopropylpyrimidine
• 2-Cyclopropyl-5-bromopyrimidine
• 5-Bromo-2-cyclopropyl-pyrimidine
• CS-0018650
• Pyrimidine, 5-bromo-2-cyclopropyl-
• AKOS015917217
• PB33220
• EN300-189530
• ANURJXNEVQWODA-UHFFFAOYSA-N
• AS-37784
• SCHEMBL587475
• DTXSID60607236
• 2-cyclopropyl-5-bromo-pyrimidine
• SY111001
• MFCD14702784
• DB-026934
• 304902-96-3

• MDL： MFCD14702784
• Inchi： 1S/C7H7BrN2/c8-6-3-9-7(10-4-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： ANURJXNEVQWODA-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1

Computed Properties

• Exact Mass: 197.97931
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.657
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-cyclopropylpyrimidine

Introduction to 5-Bromo-2-cyclopropylpyrimidine (CAS No. 304902-96-3)

5-Bromo-2-cyclopropylpyrimidine, identified by its CAS number 304902-96-3, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic organic molecule belongs to the pyrimidine class, which is widely recognized for its role in the synthesis of various biologically active substances, particularly in the pharmaceutical industry. The presence of both bromine and cyclopropyl substituents in its structure imparts unique chemical properties that make it a valuable intermediate in organic synthesis and medicinal chemistry.

The compound's molecular structure consists of a pyrimidine ring substituted with a bromine atom at the 5-position and a cyclopropyl group at the 2-position. This specific arrangement of functional groups enhances its reactivity, making it a versatile building block for the construction of more complex molecules. In recent years, 5-Bromo-2-cyclopropylpyrimidine has garnered attention due to its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of 5-Bromo-2-cyclopropylpyrimidine is its utility in the synthesis of antiviral and anticancer agents. The bromine atom at the 5-position serves as a reactive site for further functionalization, allowing chemists to introduce additional groups that can enhance binding affinity to biological targets. Similarly, the cyclopropyl group contributes to steric hindrance, which can be crucial in optimizing drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the compound's role in the development of inhibitors targeting viral enzymes. For instance, researchers have explored its potential as a precursor in the synthesis of nucleoside analogs that mimic natural pyrimidines, thereby interfering with viral replication mechanisms. These findings underscore the importance of 5-Bromo-2-cyclopropylpyrimidine in addressing emerging infectious diseases.

In addition to its antiviral applications, 5-Bromo-2-cyclopropylpyrimidine has shown promise in oncology research. The structural features of this compound facilitate its incorporation into kinase inhibitors and other small-molecule drugs designed to disrupt cancer cell proliferation. By serving as a scaffold for further derivatization, it enables the creation of molecules with high selectivity and low toxicity profiles.

The synthetic pathways involving 5-Bromo-2-cyclopropylpyrimidine are diverse and well-documented. One common approach involves the bromination of 2-cyclopropylpyrimidine using brominating agents such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions, ensuring high yield and purity. The resulting intermediate can then be further functionalized through various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination.

The versatility of 5-Bromo-2-cyclopropylpyrimidine is further demonstrated by its use in library synthesis programs. High-throughput screening (HTS) platforms often utilize such compounds to identify novel leads with therapeutic potential. By systematically varying substituents on the pyrimidine ring, researchers can generate libraries of diverse compounds for biological evaluation.

The chemical properties of 5-Bromo-2-cyclopropylpyrimidine also make it an attractive candidate for material science applications. Its ability to form stable complexes with metals and other functional groups has been explored in the development of catalysts and luminescent materials. These applications highlight the broad utility of this compound beyond traditional pharmaceutical uses.

In conclusion, 5-Bromo-2-cyclopropylpyrimidine (CAS No. 304902-96-3) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.